2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H17N5O4/c26-17(23-11-15-6-4-10-29-15)13-24-16-7-3-9-22-18(16)19(27)25(20(24)28)12-14-5-1-2-8-21-14/h1-10H,11-13H2,(H,23,26)
• InChI Key: OXIBIUPGWQNJOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NCC4=CC=CO4
• Molecular Formula: C20H17N5O4
• Molecular Weight: 391.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H17N5O4 and its molecular weight is 391.387. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Hossan et al. (2012) focused on the synthesis of antimicrobial agents starting from citrazinic acid, leading to the creation of pyrimidinones and oxazinones derivatives. This research highlights the compound's role in generating new molecules with significant antibacterial and antifungal activities, comparing their effectiveness to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anticancer Applications

Horishny et al. (2021) synthesized 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives to evaluate their anticancer activity. The study discovered compounds with potent and selective cytotoxic effects against leukemia cell lines, showcasing the compound's potential in cancer research (Horishny et al., 2021).

Heterocyclic Compound Synthesis

Aniskova et al. (2017) elaborated on the synthesis of biologically active compounds with pyridine and pyridazine fragments, utilizing arylmethylidene derivatives of furan-2(3H)-ones. This work demonstrates the compound's versatility in creating molecules with potential biological activities, including plant-growth regulatory activity (Aniskova, Grinev, & Yegorova, 2017).

Anti-inflammatory and Analgesic Properties

Selvam et al. (2012) synthesized and evaluated thiazolopyrimidine derivatives for their antinociceptive and anti-inflammatory properties. Their research provides insights into the compound's use in developing new therapeutics for pain and inflammation, highlighting its significance in medicinal chemistry (Selvam, Karthik, Palanirajan, & Ali, 2012).